Cas no 2225126-88-3 ((2S,4S)-4-azidopyrrolidine-2-carboxylic acid, trifluoroacetic acid)

• Product Name: (2S,4S)-4-azidopyrrolidine-2-carboxylic acid, trifluoroacetic acid
• CAS No: 2225126-88-3
• MF: C₇H₉F₃N₄O₄
• MW: 270.165971517563
• CID: 6206868
• PubChem ID: 137964213
• Update Time: 2025-05-23

(2S,4S)-4-azidopyrrolidine-2-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-azidopyrrolidine-2-carboxylic acid, trifluoroacetic acid
• (2S,4S)-4-Azidopyrrolidine-2-carboxylic acid;2,2,2-trifluoroacetic acid
• 2225126-88-3
• EN300-1720611
• (2S,4S)-4-azidopyrrolidine-2-carboxylic acid trifluoroacetic acid
• (2S,4S)-4-azidopyrrolidine-2-carboxylic acid; trifluoroacetic acid

• Inchi： 1S/C5H8N4O2.C2HF3O2/c6-9-8-3-1-4(5(10)11)7-2-3;3-2(4,5)1(6)7/h3-4,7H,1-2H2,(H,10,11);(H,6,7)/t3-,4-;/m0./s1
• InChI Key： PHKUUZYHASLQDU-MMALYQPHSA-N
• SMILES： FC(C(=O)O)(F)F.OC([C@@H]1C[C@@H](CN1)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 270.05758927g/mol
• Monoisotopic Mass: 270.05758927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on (2S,4S)-4-azidopyrrolidine-2-carboxylic acid, trifluoroacetic acid

(2S,4S)-4-Azidopyrrolidine-2-Carboxylic Acid, Trifluoroacetic Acid

The compound with CAS No 2225126-88-3, commonly referred to as (2S,4S)-4-azidopyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of pyrrolidine, a five-membered cyclic amine, with specific stereochemistry at the 2S and 4S positions. The presence of an azide group (-N₃) at the 4-position and a carboxylic acid group (-COOH) at the 2-position makes this molecule highly versatile for various applications in medicinal chemistry and materials science.

Trifluoroacetic acid (TFA) is often used as a counterion in the formulation of this compound. TFA is a strong acid commonly employed in peptide synthesis and as a catalyst in organic reactions. The combination of (2S,4S)-4-azidopyrrolidine-2-carboxylic acid with TFA enhances its stability and solubility, making it more suitable for experimental setups. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific (2S,4S) configuration is crucial for interactions with biological targets, such as enzymes or receptors.

The synthesis of (2S,4S)-4-azidopyrrolidine-2-carboxylic acid involves multi-step processes that include asymmetric synthesis to achieve the desired stereochemistry. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric hydrogenation have provided efficient routes to synthesize enantiomerically pure derivatives. These methods are particularly valuable for large-scale production in pharmaceutical settings.

One of the most promising applications of (2S,4S)-4-azidopyrrolidine-2-carboxylic acid lies in its use as a building block for drug development. The azide group is known to participate in click chemistry reactions, such as the Huisgen cycloaddition reaction, which enables rapid assembly of complex molecular architectures. This property has made it a valuable component in the construction of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

Recent studies have also focused on the potential of this compound in materials science. The azide group can undergo thermal decomposition to form nitrogen gas and reactive intermediates, which can be utilized in polymer synthesis or as precursors for metal-free materials. For example, researchers have investigated its use in generating porous materials with tailored properties for gas storage or catalysis.

In terms of biological activity, (2S,4S)-4-azidopyrrolidine-2-carboxylic acid has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Preclinical studies have demonstrated its ability to modulate enzyme activity without significant toxicity to mammalian cells. These findings suggest potential applications in treating metabolic disorders or inflammatory conditions.

The stereochemical integrity of (2S,4S)-4-azidopyrrolidine-2-carboxylic acid is critical for its biological activity. Recent advances in analytical techniques, such as chiral high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound's enantiomeric purity. Ensuring high enantiomeric excess (ee) is essential for consistent biological performance and regulatory compliance during drug development.

In conclusion, (2S,4S)-4-azidopyrrolidine-2-carboxylic acid, combined with trifluoroacetic acid (TFA), represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and stereochemistry make it an attractive candidate for both academic research and industrial applications. As ongoing research continues to uncover new functionalities and optimization strategies for this compound, its role in advancing science and medicine is expected to grow significantly.